Cas no 2137472-58-1 (tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate
• CAS No: 2137472-58-1
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6427851
• PubChem ID: 165875032
• Update Time: 2025-08-04

tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate
• 2137472-58-1
• EN300-1141449

• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(15)9(12)7-14-6-8(16-4)5-13-14/h5-6,9H,7,12H2,1-4H3
• InChI Key： IHTARUFNZSTLIT-UHFFFAOYSA-N
• SMILES： O(C(C(CN1C=C(C=N1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate

Introduction to Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate (CAS No. 2137472-58-1)

Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate, with the chemical formula C₁₁H₁₇N₃O₃, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137472-58-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in synthetic chemistry and medicinal chemistry.

The structure of Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate features a tert-butyl group attached to a propanoate moiety, which is further substituted with a 4-methoxy-1H-pyrazole ring. The presence of the pyrazole ring is particularly noteworthy, as pyrazole derivatives are well-known for their diverse pharmacological properties. Pyrazole-based compounds have been extensively studied for their potential applications in the treatment of various diseases, including inflammation, cancer, and infectious diseases.

In recent years, there has been a surge in research focused on developing novel pyrazole derivatives as therapeutic agents. The methoxy group in the 4-methoxy-1H-pyrazole ring enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular penetration. This structural feature makes Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate an attractive candidate for further exploration in drug discovery.

The synthesis of Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate involves multiple steps, including condensation reactions and protection-deprotection strategies. The tert-butyl group provides stability to the molecule and can be easily modified for further functionalization. This flexibility in synthetic chemistry allows researchers to explore various derivatives with tailored biological activities.

One of the most compelling aspects of Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate is its potential as a lead compound for drug development. Studies have shown that pyrazole derivatives can interact with multiple biological targets, including enzymes and receptors involved in disease pathways. For instance, some pyrazole-based compounds have demonstrated inhibitory activity against kinases, which are crucial targets in cancer therapy.

The methoxy group in the pyrazole ring also contributes to the molecule's ability to modulate biological processes. Methoxy-substituted pyrazoles have been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)propanoate a promising candidate for developing drugs targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the tert-butyl group can enhance the solubility and stability of the molecule, which are critical factors for pharmaceutical applications. The propanoate moiety provides an additional site for interaction with biological targets, potentially increasing the efficacy of the compound. These structural features make Tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-ylopropanoate a versatile scaffold for drug design.

In recent research, Tert-butyl 2-amino-3-(4-methoxy-H-pyrazol-l-yI)propanoate has been investigated for its potential role in treating neurological disorders. Pyrazole derivatives have shown promise in modulating neurotransmitter systems, which could be beneficial for conditions such as Alzheimer's disease and Parkinson's disease. The combination of the amino group and the pyrazole ring may facilitate interactions with neurotransmitter receptors, leading to therapeutic effects.

The compound's potential also extends to antiviral applications. Studies have indicated that certain pyrazole derivatives can inhibit viral replication by interfering with viral enzymes or receptors. Tert-butyl 2-amino-S-(4-methoxy-lH-py razol-l-yI)pr opanoate could be explored as a candidate for developing new antiviral drugs to combat emerging viral infections.

Another area of interest is the use of Tert-butyl 2-amino-S-(4-meth oxy-lH-p y razol-l-yI)pr opanoate in anticancer therapy. Py razole-based compounds have demonstrated ability to induce apoptosis in cancer cells by targeting specific signaling pathways. The structural features of this compound make it a suitable candidate for further investigation as an anticancer agent.

The synthesis and characterization of Tert-butyl 2-amino-S-(4-me thox y-I H -py ra z ol-l-yI )pr opanoa te have been optimized to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the molecular structure and purity of the compound. These efforts ensure that researchers have access to high-quality material for their studies.

In conclusion, Tert-butyl 2-amino-S(4-m ethox y-I H -py ra z ol-l-yI )pr opanoa te (CAS No .213747258-I ) is a prom ising compoun d with potential appl ications in pharma ceutical research . Its unique structure , featur ing a tert -but yl gro up , an am ine gro up , an d a p y ra z ole r ing , makes it a versatile scaffold for drug design . The compoun d's p otential i n treat ing various dis eases , inclu ding infla mmation , cancer , an d neu rological dis orders , makes it a valuable subject for future research . With continued investigation and optimization, this compound could contribute significantly to advancements in medicine.